N-{[4-(furan-3-yl)thiophen-2-yl]methyl}-[1,3]thiazolo[4,5-c]pyridin-2-amine

• IUPAC Name: N-[[4-(furan-3-yl)thiophen-2-yl]methyl]-[1,3]thiazolo[4,5-c]pyridin-2-amine
• InChI: InChI=1S/C15H11N3OS2/c1-3-16-7-13-14(1)21-15(18-13)17-6-12-5-11(9-20-12)10-2-4-19-8-10/h1-5,7-9H,6H2,(H,17,18)
• InChI Key: VLVXQYPJOYEWKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC2=C1SC(=N2)NCC3=CC(=CS3)C4=COC=C4
• Molecular Formula: C15H11N3OS2
• Molecular Weight: 313.4 g/mol

Description

The compound “N-{[4-(furan-3-yl)thiophen-2-yl]methyl}-[1,3]thiazolo[4,5-c]pyridin-2-amine” is a complex organic molecule that contains several heterocyclic rings, including a furan ring, a thiophene ring, a thiazole ring, and a pyridine ring. These rings are common in many biologically active compounds and pharmaceuticals.

Molecular Structure Analysis

The molecule contains several aromatic rings, which contribute to its stability. The nitrogen atoms in the thiazole and pyridine rings, as well as the sulfur atom in the thiophene ring, are likely to be sites of reactivity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds containing these types of rings often undergo substitution reactions, where one atom or group is replaced by another. They may also participate in redox reactions, given the presence of heteroatoms like nitrogen and sulfur.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of aromatic rings and polar atoms (like nitrogen and sulfur) could make the compound relatively stable and could influence its solubility in different solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. Many heterocyclic compounds are used in pharmaceuticals and exhibit their effects by interacting with biological macromolecules like proteins or DNA.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Heterocyclic compounds are a focus of ongoing research in the field of medicinal chemistry, due to their prevalence in biologically active compounds. Future research could explore the potential biological activities of this compound, or use it as a building block to synthesize new compounds.